Cas no 917562-08-4 (4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine)

• Product Name: 4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine
• CAS No: 917562-08-4
• MF: C₁₁H₂₃N₃O₄S
• MW: 293.383021593094
• MDL: MFCD08061827
• CID: 997223
• PubChem ID: 17998886
• Update Time: 2025-04-20

4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-AMINOETHYL)SULFONYL]-1-BOC-PIPERAZINE
• tert-butyl 4-(2-aminoethylsulfonyl)piperazine-1-carboxylate
• tert-Butyl 4-(2-aminoethanesulfonyl)piperazine-1-carboxylate
• CS-0036035
• FQXGBCXLSTWQHQ-UHFFFAOYSA-N
• AKOS015996690
• tert-Butyl 4-((2-aminoethyl)sulfonyl)piperazine-1-carboxylate
• AS-39528
• tert-Butyl 4-[(2-aminoethyl)sulfonyl]-1-piperazinecarboxylate
• DTXSID50592122
• 917562-08-4
• MFCD08061827
• AM805077
• tert-Butyl4-((2-aminoethyl)sulfonyl)piperazine-1-carboxylate
• SCHEMBL26113743
• 1-Boc-4-(2-aminoethylsulfonyl)piperazine
• DB-117693
• 4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine

• MDL： MFCD08061827
• Inchi： 1S/C11H23N3O4S/c1-11(2,3)18-10(15)13-5-7-14(8-6-13)19(16,17)9-4-12/h4-9,12H2,1-3H3
• InChI Key： FQXGBCXLSTWQHQ-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 293.14100
• Monoisotopic Mass: 293.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.32000
• LogP: 1.48450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives